Cas no 1227592-46-2 (3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile)

3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features two 3-fluorophenyl groups attached to a pyridine core, enhancing its electronic properties and binding affinity in molecular interactions. The acetonitrile moiety further increases its reactivity, making it a versatile intermediate in heterocyclic synthesis. This compound is particularly valuable in the development of bioactive molecules due to its fluorine substituents, which can improve metabolic stability and lipophilicity. High purity and well-defined structural characteristics ensure reproducibility in research applications. Its synthetic utility and potential as a building block for drug discovery underscore its importance in specialized chemical studies.

3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile structure

1227592-46-2 structure

Product Name:3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile

CAS No:1227592-46-2

MF:C₁₉H₁₂F₂N₂

MW:306.308791160584

CID:4913776

Update Time:2025-05-26

3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3,5-bis(3-fluorophenyl)pyridine-2-acetonitrile
- 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile
- Inchi： 1S/C19H12F2N2/c20-16-5-1-3-13(9-16)15-11-18(19(7-8-22)23-12-15)14-4-2-6-17(21)10-14/h1-6,9-12H,7H2
- InChI Key： SAMSOGOMMPUXMW-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1C(CC#N)=NC=C(C2C=CC=C(C=2)F)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 432
XLogP3: 4
Topological Polar Surface Area: 36.7

3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026000319-250mg	3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile	1227592-46-2	97%	250mg	$686.80	2023-09-03
Alichem	A026000319-500mg	3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile	1227592-46-2	97%	500mg	$1009.40	2023-09-03
Alichem	A026000319-1g	3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile	1227592-46-2	97%	1g	$1814.40	2023-09-03

3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. Alt-proteins: A promising future
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile

3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1227592-46-2, known as 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile, has garnered significant attention in the field of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at the 3 and 5 positions that consist of fluorophenyl groups and an acetonitrile group at the 2 position. The combination of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The presence of fluorine atoms in the phenyl groups introduces electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. This property is particularly useful in designing advanced materials such as organic semiconductors and sensors. Moreover, the acetonitrile group at the 2 position of the pyridine ring contributes to hydrogen bonding capabilities, further expanding the range of potential applications for this compound.

One of the most promising areas of research involving 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile is its role in organic electronics. Researchers have explored its use as a building block for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The molecule's ability to form stable charge transfer complexes has been demonstrated in recent studies, making it a candidate for improving device efficiency and stability.

In addition to its electronic properties, 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile has shown potential in catalytic applications. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. Recent advancements in asymmetric catalysis have leveraged this compound's chelating abilities to achieve high enantioselectivity in key reactions, opening new avenues for drug synthesis and fine chemical production.

The synthesis of 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile typically involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Recent publications have reported optimized synthetic routes that minimize reaction steps while maintaining high yields and purity levels. These improvements are crucial for scaling up production to meet growing demand from both academic research and industrial applications.

From a safety standpoint, handling 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile requires adherence to standard laboratory protocols due to its potential toxicity and flammability risks. Proper storage conditions and personal protective equipment are essential to ensure safe handling practices.

In conclusion, 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227592-46-2) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, solidifying its position as an important tool in modern chemistry.